Cas no 2228763-38-8 (3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine)

• Product Name: 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine
• CAS No: 2228763-38-8
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 6508687
• PubChem ID: 165850680
• Update Time: 2025-10-29

3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine
• EN300-1748006
• 3-[2-(propan-2-yl)-1,3-thiazol-4-yl]-1,2-oxazol-5-amine
• 2228763-38-8

• Inchi： 1S/C9H11N3OS/c1-5(2)9-11-7(4-14-9)6-3-8(10)13-12-6/h3-5H,10H2,1-2H3
• InChI Key： PUQJVFLKNWNYMV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(N)ON=2)N=C1C(C)C

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.2Ų

Additional information on 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine

Recent Advances in the Study of 3-(2-(propan-2-yl)-1,3-thiazol-4-yl)-1,2-oxazol-5-amine (CAS: 2228763-38-8)

The compound 3-(2-(propan-2-yl)-1,3-thiazol-4-yl)-1,2-oxazol-5-amine (CAS: 2228763-38-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique thiazole-oxazole hybrid structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 3-(2-(propan-2-yl)-1,3-thiazol-4-yl)-1,2-oxazol-5-amine, with particular emphasis on improving its yield and purity. Advanced synthetic routes, including multi-step reactions involving cyclization and functional group transformations, have been reported. These methods not only enhance the scalability of production but also allow for the introduction of various substituents, enabling structure-activity relationship (SAR) studies. The compound's stability under physiological conditions has also been investigated, with results indicating moderate stability in aqueous solutions, which is a promising attribute for further drug development.

In vitro and in vivo studies have revealed that 3-(2-(propan-2-yl)-1,3-thiazol-4-yl)-1,2-oxazol-5-amine exhibits notable activity against a range of biological targets. Specifically, it has shown inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary data indicate that the compound may interact with bacterial enzymes, hinting at possible antimicrobial properties. These findings are supported by molecular docking simulations, which predict strong binding affinities to target proteins, further validating its therapeutic potential.

Despite these promising results, challenges remain in the development of 3-(2-(propan-2-yl)-1,3-thiazol-4-yl)-1,2-oxazol-5-amine as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Current research is exploring prodrug strategies and formulation techniques to overcome these hurdles. Furthermore, collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2-(propan-2-yl)-1,3-thiazol-4-yl)-1,2-oxazol-5-amine represents a promising scaffold in medicinal chemistry, with diverse biological activities and potential therapeutic applications. Continued research into its synthesis, mechanism of action, and optimization will be crucial for its advancement in the drug discovery pipeline. This brief underscores the importance of interdisciplinary collaboration and innovative approaches to fully realize the compound's potential in addressing unmet medical needs.